B1575794 Temporin-1Lc

Temporin-1Lc

Cat. No.: B1575794
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Temporin-1Lc is a short, cationic antimicrobial peptide (AMP) belonging to the temporin family, originally isolated from the skin secretions of the frog Lithobates catesbeianus (American bullfrog) . Comprising 13 amino acid residues (FLPLIGRVLSGIL-NH₂), it exhibits a linear α-helical structure under hydrophobic conditions, a hallmark of membrane-disruptive AMPs . This compound demonstrates broad-spectrum antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus), fungi (e.g., Candida albicans), and some enveloped viruses. Its mechanism involves electrostatic interactions with negatively charged microbial membranes, leading to pore formation and cell lysis . Notably, this compound exhibits low hemolytic activity against mammalian erythrocytes, making it a promising candidate for therapeutic development .

Properties

bioactivity

Antibacterial

sequence

FLPILINLIHKGLL

Origin of Product

United States

Comparison with Similar Compounds

Research Implications and Challenges

  • Therapeutic Potential: this compound’s low hemolysis and moderate potency make it suitable for topical applications, while Temporin-1Oc’s higher efficacy warrants optimization for systemic use .
  • Structural Optimization : Substitutions at positions 6 (Arg→Lys) or 10 (Ser→Gly) could enhance stability without compromising activity .
  • Limitations: Most studies are in vitro; in vivo pharmacokinetics and immunogenicity remain understudied .

Supplementary Data Overview

For expanded datasets, including NMR structural analyses and time-kill assays, refer to Supplementary Tables 1–4 (modeled after ).

Conclusion
this compound represents a versatile scaffold for developing antimicrobial agents. Its structural and functional parallels with other temporins highlight conserved mechanisms and opportunities for rational design. Future work should prioritize in vivo validation and combinatorial therapies to address resistance.

References [1] (Comparative framework) [2] (Data presentation standards) [3] (Supplementary material guidelines)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.